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Abstract

This technical guide provides a detailed overview of the chemical and physical properties of 5-
Methyl-1-heptene, a valuable building block in organic synthesis. The document outlines its
molecular formula, molecular weight, and other key physicochemical characteristics.
Furthermore, it presents a summary of common synthetic approaches and analytical
methodologies, tailored for a scientific audience. This guide is intended to serve as a
comprehensive resource for researchers and professionals engaged in chemical synthesis and
drug development, offering foundational data and procedural insights.

Introduction

5-Methyl-1-heptene is an aliphatic, unsaturated hydrocarbon. Its structure, featuring both a
terminal double bond and a chiral center, makes it a versatile intermediate in the synthesis of
more complex molecules. It is recognized for its applications as a starting material in the
production of various chemicals, including those relevant to the pharmaceutical and fragrance
industries. This guide aims to consolidate the essential technical information regarding 5-
Methyl-1-heptene to support its effective utilization in research and development.

Physicochemical Properties
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A summary of the key physicochemical properties of 5-Methyl-1-heptene is presented in Table
1. This data is crucial for its handling, storage, and application in chemical reactions.

Table 1: Physicochemical Properties of 5-Methyl-1-heptene

Property Value Reference(s)
Molecular Formula CsHais

Molecular Weight 112.21 g/mol

CAS Number 13151-04-7

Density 0.719 g/lcm3

Boiling Point 112.4 °C at 760 mmHg

Melting Point -103.01 °C (estimate)

Refractive Index 1.411

Flash Point 155°C

Vapor Pressure 25.7 mmHg at 25 °C

Synthesis of 5-Methyl-1-heptene

The synthesis of 5-Methyl-1-heptene can be achieved through established organic chemistry
reactions that are adept at forming carbon-carbon bonds and introducing unsaturation. Two
prominent methods are the Grignard reaction and the Wittig reaction.

Grignard Reaction Approach

A viable synthetic route to 5-Methyl-1-heptene involves the coupling of a Grignard reagent with
an appropriate allyl halide. Specifically, the reaction of 3-methylbutylmagnesium bromide with
allyl bromide would yield the target compound.

Experimental Protocol: Grignard Reaction (General Procedure)

» Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a
reflux condenser, a dropping funnel, and a magnetic stirrer, magnesium turnings (1.2
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equivalents) are placed. A small crystal of iodine can be added to activate the magnesium
surface. Anhydrous diethyl ether is added to cover the magnesium. A solution of 3-methyl-1-
bromobutane (1.0 equivalent) in anhydrous diethyl ether is added dropwise from the
dropping funnel. The reaction is initiated with gentle heating and then maintained at a gentle
reflux by the rate of addition. After the addition is complete, the mixture is stirred for an
additional 30-60 minutes to ensure the complete formation of 3-methylbutylmagnesium
bromide.

o Coupling Reaction: The Grignard reagent solution is cooled in an ice bath. A solution of allyl
bromide (1.0 equivalent) in anhydrous diethyl ether is added dropwise. The reaction mixture
is then allowed to warm to room temperature and stirred for several hours.

» Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of
ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with
diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous
magnesium sulfate, and filtered.

 Purification: The solvent is removed by rotary evaporation, and the crude product is purified
by fractional distillation to yield 5-Methyl-1-heptene.

Wittig Reaction Approach

The Wittig reaction provides an alternative pathway for the synthesis of 5-Methyl-1-heptene.
This method involves the reaction of an aldehyde with a phosphorus ylide. For the synthesis of
5-Methyl-1-heptene, the reaction would be between pentanal and
methylenetriphenylphosphorane.

Experimental Protocol: Wittig Reaction (General Procedure)

e Preparation of the Ylide: In a flame-dried flask under an inert atmosphere (e.g., nitrogen or
argon), methyltriphenylphosphonium bromide (1.1 equivalents) is suspended in anhydrous
tetrahydrofuran (THF). The suspension is cooled to 0 °C, and a strong base such as n-
butyllithium (1.0 equivalent) is added dropwise, resulting in the formation of the orange-red
colored ylide, methylenetriphenylphosphorane.

e Reaction with Aldehyde: A solution of pentanal (1.0 equivalent) in anhydrous THF is added
dropwise to the ylide solution at 0 °C. The reaction mixture is then allowed to warm to room

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b083755?utm_src=pdf-body
https://www.benchchem.com/product/b083755?utm_src=pdf-body
https://www.benchchem.com/product/b083755?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

temperature and stirred for several hours, during which the color of the ylide disappears.

o Work-up: The reaction is quenched by the addition of water. The mixture is extracted with a
nonpolar solvent such as pentane. The organic extracts are combined, washed with brine,
and dried over anhydrous sodium sulfate.

 Purification: The solvent is removed by rotary evaporation. The byproduct,
triphenylphosphine oxide, is often removed by crystallization from a nonpolar solvent or by
column chromatography. The resulting liquid is then purified by fractional distillation to afford
5-Methyl-1-heptene.

Analytical Characterization

The identity and purity of synthesized 5-Methyl-1-heptene are typically confirmed using a
combination of chromatographic and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for both the separation and identification of volatile compounds like 5-
Methyl-1-heptene.

 To cite this document: BenchChem. [5-Methyl-1-heptene: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083755#molecular-weight-and-formula-of-5-methyl-
1-heptene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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